Cas no 909854-89-3 (3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde)

• Product Name: 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde
• CAS No: 909854-89-3
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 1963547
• PubChem ID: 119094230
• Update Time: 2025-09-19

3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(2-fluoroethoxy)-4-hydroxy-
• 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde
• 909854-89-3

• Inchi： 1S/C9H9FO3/c10-3-4-13-9-5-7(6-11)1-2-8(9)12/h1-2,5-6,12H,3-4H2
• InChI Key： DMQDYXNGYCSXPS-UHFFFAOYSA-N
• SMILES： FCCOC1C(=CC=C(C=O)C=1)O

Computed Properties

• Exact Mass: 184.05357231Da
• Monoisotopic Mass: 184.05357231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde

Professional Introduction to 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde (CAS No. 909854-89-3)

3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde, a compound with the chemical identifier CAS No. 909854-89-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This aromatic aldehyde derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a fluoroethoxy group and a hydroxy group on a benzaldehyde backbone imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The compound's structure, characterized by a benzene ring substituted with an aldehyde group at the 4-position and an ethoxy group at the 2-position, which is further fluorinated, suggests potential biological activity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate enzyme interactions and receptor binding affinities. The fluoroethoxy moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, as fluorine can significantly influence the pharmacokinetic properties of drugs. The introduction of fluorine into organic molecules often leads to increased lipophilicity, reduced susceptibility to metabolic degradation, and improved binding to biological targets. The synthesis of 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde exemplifies the strategic use of fluorine in drug design, offering a promising scaffold for further derivatization.

The hydroxy group on the benzaldehyde ring further enhances the compound's reactivity, allowing for various functionalization strategies such as etherification, esterification, or oxidation. These modifications can lead to the creation of more complex molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound to target proteins with high accuracy. This approach has accelerated the discovery of novel pharmacophores and has been instrumental in optimizing lead compounds for clinical trials.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. While this compound itself may not be a drug candidate, it serves as a valuable building block for more complex molecules. The integration of computational methods with traditional synthetic chemistry has led to more efficient pathways for producing such intermediates. This synergy between experimental and computational approaches is critical for advancing drug discovery efforts.

In conclusion, 3-(2-Fluoroethoxy)-4-hydroxybenzaldehyde (CAS No. 909854-89-3) represents an important class of aromatic aldehydes with potential applications in medicinal chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will continue to play a pivotal role in the discovery and development of next-generation pharmaceuticals.